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Compound of Interest

Compound Name: 3-Deoxyzinnolide

Cat. No.: B176603

In-depth Technical Guide: 3-Deoxyzinnolide
(C15H1804)

For Researchers, Scientists, and Drug Development Professionals

Core Summary

3-Deoxyzinnolide, with the chemical formula C15H1804, is a natural product identified as 6-
[(3',3'-Dimethylallyl)oxy]-4-methoxy-5-methylphthalide.[1][2] This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and currently
available data. The information is based on its isolation from natural sources, as a detailed
synthetic pathway has not been prominently reported in scientific literature.

Chemical Structure and Properties

3-Deoxyzinnolide is a phthalide derivative characterized by a methoxy group, a methyl group,
and a dimethylallyl ether substituent on the aromatic ring.

Systematic Name: 6-[(3',3'-Dimethylallyl)oxy]-4-methoxy-5-methylphthalide[1][2] Molecular
Formula: C15H1804[1][2][3][4] Molecular Weight: 262.30 g/mol [1][2][3][4]

Physicochemical Data
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A summary of the known and predicted physicochemical properties of 3-Deoxyzinnolide is
presented in Table 1.

Property Value Source
Molecular Formula C15H1804 [1112113114]
Molecular Weight 262.30 g/mol [1112][31[4]
Boiling Point (Predicted) 448.6 £ 45.0 °C [3]
Density (Predicted) 1.141 + 0.06 g/cm3 [3]

Table 1: Physicochemical Properties of 3-Deoxyzinnolide

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
3-Deoxyzinnolide. At present, comprehensive public data on its NMR, IR, and Mass
Spectrometry is limited. The primary source of its characterization is from its isolation from
Zinnia officinalis and Curcuma aromatica Salisb.[1][2]

Experimental Protocols
Isolation of 3-Deoxyzinnolide from Natural Sources

A detailed experimental protocol for the isolation and purification of 3-Deoxyzinnolide is not
readily available in the public domain. The compound has been identified as a natural product
from Zinnia officinalis and Curcuma aromatica Salisb.[1][2] The general workflow for isolating
such a compound would typically involve the following steps, as illustrated in the diagram
below.
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Figure 1: Generalized workflow for the isolation of 3-Deoxyzinnolide.
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Synthesis

Currently, there is no specific, detailed, and publicly available synthetic protocol for 3-
Deoxyzinnolide. Research into the synthesis of phthalide derivatives is an active area, but a
direct and optimized route to this particular molecule has not been found in the surveyed
literature.

Biological Activity and Signaling Pathways

To date, there is a significant lack of information in the public domain regarding the biological
activities of 3-Deoxyzinnolide. Consequently, no associated signaling pathways have been
elucidated. This represents a key area for future research to understand the potential
therapeutic applications of this natural product.

The diagram below illustrates a hypothetical workflow for investigating the biological activity of
a novel compound like 3-Deoxyzinnolide.
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Figure 2: A potential workflow for elucidating the biological activity of 3-Deoxyzinnolide.

Conclusion and Future Directions
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3-Deoxyzinnolide is a structurally defined natural product with a confirmed chemical formula.
However, there is a clear need for further research to fully characterize this molecule. Key
areas for future investigation include:

o Detailed Spectroscopic Analysis: Publication of comprehensive 1H-NMR, 13C-NMR, IR, and
high-resolution mass spectrometry data.

o Development of a Synthetic Route: A robust and scalable synthetic method would enable
further biological studies.

 Investigation of Biological Activities: Screening for a wide range of biological effects (e.g.,
anticancer, anti-inflammatory, antimicrobial) is essential to uncover its therapeutic potential.

» Elucidation of Mechanism of Action: Should biological activity be identified, subsequent
studies to determine the molecular targets and signaling pathways will be crucial.

This technical guide serves as a foundational document based on the currently available
information. It is anticipated that future research will significantly expand our understanding of
3-Deoxyzinnolide and its potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Deoxyzinnolide chemical structure and formula
C15H1804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176603#3-deoxyzinnolide-chemical-structure-and-
formula-c15h1804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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